![molecular formula C22H26FN3O B2717785 3-fluoro-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide CAS No. 922033-15-6](/img/structure/B2717785.png)
3-fluoro-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide
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Description
3-fluoro-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. The compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In
Scientific Research Applications
Stereoselective Synthesis and Drug Development
Research into compounds structurally related to 3-fluoro-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide often focuses on their synthesis for pharmaceutical applications. For example, the stereoselective synthesis of intermediates like (S)-3-(methylamino)-3-((R)-pyrrolidin-3-yl)propanenitrile, a key component in the preparation of antibiotics such as PF-00951966, highlights the importance of these compounds in developing treatments for respiratory tract infections caused by multidrug-resistant organisms (Lall et al., 2012).
Molecular Imaging Probes
Another significant application is in the development of molecular imaging probes, as seen in studies involving positron emission tomography (PET) imaging agents for detecting diseases like melanoma. For instance, the development of the PET imaging probe [18F]DMPY2 for ultrasensitive detection of malignant melanoma demonstrates the potential of fluorine-containing benzamide derivatives in improving diagnostic imaging for cancer (Pyo et al., 2020).
Neuroleptic Agents
Fluorinated benzamide neuroleptics, such as those studied by Mukherjee (1991), represent another area of application. These compounds, designed for CNS dopamine D2 receptor blockade, showcase the therapeutic potential of benzamide derivatives in treating disorders associated with the dopaminergic system, including schizophrenia and bipolar disorder (Mukherjee, 1991).
Antineoplastic Agents
The metabolism of antineoplastic agents like flumatinib, which shares structural similarities with this compound, has been studied in chronic myelogenous leukemia patients. These studies provide insights into the metabolic pathways and potential therapeutic applications of such compounds in cancer treatment (Gong et al., 2010).
Properties
IUPAC Name |
3-fluoro-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-pyrrolidin-1-ylethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26FN3O/c1-25-12-9-17-13-16(7-8-20(17)25)21(26-10-2-3-11-26)15-24-22(27)18-5-4-6-19(23)14-18/h4-8,13-14,21H,2-3,9-12,15H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXNYQDVOJPOQGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=C1C=CC(=C2)C(CNC(=O)C3=CC(=CC=C3)F)N4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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